3-(3-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide
Overview
Description
3-(3-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide (3APDMPA) is an amino acid derivative that has been studied for its potential roles in a variety of biochemical and physiological processes. 3APDMPA has a number of unique properties, including its ability to act as an agonist for NMDA receptors, and its ability to modulate the activity of voltage-gated calcium channels. 3APDMPA has been studied for its potential to act as a neuroprotective agent, and as a potential therapeutic agent for a variety of neurological and psychiatric disorders.
Scientific Research Applications
Antileishmanial Applications
The compound has been used in the synthesis of endoperoxide–pyrazole hybrids, which have shown promising antileishmanial activity . These hybrids were obtained from the reaction of 3 (5)-aminopyrazole with endoperoxide-containing building blocks . Trioxolane–pyrazole hybrids exhibited some activity against Leishmania promastigotes .
Tuberculosis Treatment
The compound has been used in the synthesis of (PYRAZOL-3-YL)-1,3,4-THIADIAZOL-2-AMINE and (PYRAZOL-3-YL)-1,3,4-THIAZOL-2-AMINE compounds . These compounds have potential therapeutic applications in the treatment of tuberculosis .
Synthesis of Salts
The compound has been used in the synthesis of various salts, such as tosylate, mesylate, and hydrochloride salts . These salts were prepared to improve the solubility of the corresponding peroxide hybrids .
Synthesis of Urea Derivatives
The compound has been used in the synthesis of [2-(3-Amino-1H-pyrazol-1-yl)acetyl]urea . This urea derivative has captured the attention of researchers and scientists across various disciplines .
properties
IUPAC Name |
3-(3-aminopyrazol-1-yl)-N,N-dimethylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O/c1-11(2)8(13)4-6-12-5-3-7(9)10-12/h3,5H,4,6H2,1-2H3,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKDGAQWUHZZHSR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CCN1C=CC(=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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